1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazinedihydrochloride

• Molecular Formula: C10H18Cl2N4O
• Molecular Weight: 281.18 g/mol
• IUPAC Name: 5-cyclopropyl-3-(piperazin-1-ylmethyl)-1,2,4-oxadiazole;dihydrochloride
• InChI: InChI=1S/C10H16N4O.2ClH/c1-2-8(1)10-12-9(13-15-10)7-14-5-3-11-4-6-14;;/h8,11H,1-7H2;2*1H
• InChI Key: RBGKRGGUZNEMOL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=NO2)CN3CCNCC3.Cl.Cl

Description

1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine dihydrochloride is a chemical compound that features a piperazine ring substituted with a cyclopropyl-1,2,4-oxadiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine dihydrochloride typically involves the cyclization of appropriate precursors. One common method involves the reaction of cyclopropylcarboxylic acid hydrazide with a nitrile to form the oxadiazole ring. This intermediate is then reacted with piperazine to yield the final product. The reaction conditions often include the use of dehydrating agents such as phosphorus oxychloride or triflic anhydride .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, the purification process may involve recrystallization or chromatographic techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: Formation of oxadiazole N-oxides.

Reduction: Formation of reduced piperazine derivatives.

Substitution: Formation of N-substituted piperazine derivatives.

Scientific Research Applications

1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine dihydrochloride has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as an antimicrobial, anti-inflammatory, and anticancer agent.

Materials Science: It is used in the development of new materials with unique electronic and optical properties.

Biological Studies: The compound is studied for its interactions with various biological targets, including enzymes and receptors.

Mechanism of Action

The mechanism of action of 1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine dihydrochloride involves its interaction with specific molecular targets. The oxadiazole moiety can act as an electron-withdrawing group, influencing the compound’s reactivity and binding affinity. The piperazine ring can interact with various receptors and enzymes, modulating their activity. These interactions can lead to effects such as inhibition of enzyme activity or modulation of receptor signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• 1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
• 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine
• 5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-pyridin-2-one

Uniqueness

1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine dihydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The combination of the oxadiazole and piperazine rings enhances its potential for diverse applications, making it a valuable compound for further research and development.